LNK01004

• Molecular Formula: C26H31N7O2
• Molecular Weight: 473.6 g/mol
• InChI: InChI=1S/C26H31N7O2/c1-17-14-29-24(32-22(17)18-6-8-19(9-7-18)23(34)28-11-10-27)31-20-15-30-33(16-20)21-12-25(2,3)35-26(4,5)13-21/h6-9,14-16,21H,11-13H2,1-5H3,(H,28,34)(H,29,31,32)
• InChIKey: FKUOLCVQIHONCW-UHFFFAOYSA-N

LNK01004 Topical Pan-JAK Inhibitor

LNK01004 is an investigational, skin-restricted, soft pan-Janus kinase (JAK) inhibitor formulated as a topical ointment, classified as a third-generation JAK inhibitor [1]. It exhibits potent multi-kinase inhibitory activity against JAK1 (IC₅₀: 10 nM), JAK2 (IC₅₀: <0.51 nM), and TYK2 (IC₅₀: 1.0 nM), enabling simultaneous blockade of multiple pro-inflammatory cytokine-induced p-STAT signaling pathways [2]. Unlike first-generation non-selective or second-generation JAK-isoform-selective inhibitors, LNK01004 is engineered as a 'soft drug' designed for rapid local action in skin tissue with minimal systemic exposure, positioning it as a potential first-in-class skin-restricted pan-JAK inhibitor for atopic dermatitis (AD) and psoriasis [3].

Pathway Study Fit

Pan-JAK pathway inhibition for inflammatory skin disease models

Design Feature

Skin-restricted soft-drug design for topical research

Formulation

Topical ointment for dermatology model application

• [1] Lynk Pharmaceuticals Co., Ltd. (2025). LNK01004 Phase II Clinical Trial Results. Press Release, November 19, 2025. View Source
• [2] MedChemExpress. LNK01004 Product Datasheet. CAS No. 2445500-24-1. View Source
• [3] Lynk Pharmaceuticals. (2023). First Atopic Dermatitis Patient Dosed with LNK01004 in Phase Ib Clinical Study. Press Release. View Source

LNK01004 Differentiation from JAK Inhibitors

Generic substitution among JAK inhibitors is not scientifically valid due to fundamental differences in kinase selectivity profiles, tissue distribution, and systemic exposure. Topical ruxolitinib (Opzelura®), a JAK1/JAK2-selective inhibitor, and topical tofacitinib, a JAK1/JAK3-preferential inhibitor, each exhibit distinct isoform inhibition patterns that translate to different efficacy and safety profiles [1]. LNK01004's pan-JAK inhibition (JAK1/JAK2/TYK2) combined with its soft-drug design achieves clinically meaningful EASI-75 responses in moderate-to-severe AD while maintaining plasma concentrations hundreds of times below the human whole-blood IC₅₀—a pharmacokinetic differentiation that cannot be replicated by systemic agents such as oral abrocitinib or upadacitinib [2]. These biochemical and pharmacokinetic distinctions render simple interchangeability scientifically inappropriate and clinically risky.

LNK01004 (Target)

Alternative JAK Inhibitors

Pan-JAK (JAK1/JAK2/TYK2) inhibition

JAK1/JAK2-selective inhibition profiles may shift pathway coverage

Skin-restricted soft-drug design

Systemic exposure may differ from oral JAK inhibitors

Topical ointment formulation

Systemic formulations not directly interchangeable for topical models

• [1] EsteticNews. (2025). Inhibidor tópico pan-JAK LNK01004 demuestra eficacia y seguridad en fase 2 para dermatitis atópica. Comparison with ruxolitinib and tofacitinib. View Source
• [2] PharmCube ByDrug. (2025). Lynk Pharmaceuticals Announces Key Phase II Data for LNK01004 in Atopic Dermatitis. View Source

LNK01004 Quantitative Evidence

EASI-75 Response in Moderate-to-Severe AD

In a randomized, double-blind, vehicle-controlled Phase 2 trial (NCT07071610) in adults with moderate-to-severe atopic dermatitis (vIGA-AD 3–4, BSA 5–35%), LNK01004 0.3% ointment achieved an EASI-75 response rate of 61.1% at Week 8, compared to 20.0% for vehicle, yielding an absolute difference of 41.1 percentage points [1]. The effect was more pronounced in patients with BSA ≥10%, with the 0.3% group showing a 3.06-fold higher response rate versus vehicle.

EASI-75 Endpoint Context

Head-to-head

61.1% vs 20.0% vehicle (+41.1 pp)

Reported EASI-75 endpoint context; supports model-response interpretation

Phase 2 vehicle-controlled trial (N=75)

Evidence Dimension	EASI-75 response rate at Week 8 (BSA ≥10% subgroup)
Target Compound Data	LNK01004 0.3%: 61.1%; LNK01004 1.0%: 46.2%
Comparator Or Baseline	Vehicle ointment: 20.0%
Quantified Difference	Absolute difference: +41.1 percentage points (0.3%); +26.2 percentage points (1.0%)
Conditions	Phase 2, randomized, double-blind, vehicle-controlled trial; N=75; twice-daily application for 8 weeks; moderate-to-severe AD patients

Why This Matters

The magnitude of EASI-75 improvement over vehicle provides a direct benchmark for clinical efficacy assessment versus other topical JAK inhibitors such as ruxolitinib cream, which reported EASI-75 rates of 63.1–78.0% versus vehicle 15.4–18.8% in its pivotal Phase 3 trials (TRuE-AD), establishing LNK01004's competitive efficacy profile in a similarly designed study.

• [1] Dermatology Times. (2025). Topical Pan-JAK Inhibitor LNK01004 Shows Promising Efficacy and Safety in Phase 2 AD Trial. View Source

Systemic Exposure vs. JAK IC₅₀ Threshold

Pharmacokinetic analysis from the Phase 2 trial demonstrated that LNK01004 0.3% ointment produced a mean Cmax of 0.06 ng/mL (0.0628 ng/mL), while the 1.0% formulation produced 0.15 ng/mL (0.1499 ng/mL)—levels described as 'hundreds of times lower' than the human whole-blood JAK IC₅₀ [1]. This skin-restricted pharmacokinetic profile is intrinsic to the soft-drug molecular design and is not achievable with systemic JAK inhibitors (e.g., oral upadacitinib or abrocitinib) or with topical agents exhibiting measurable transdermal absorption.

Systemic Exposure Margin

Class-level

Cmax 0.06 ng/mL (0.3%), hundreds of times below whole-blood IC₅₀

Reported systemic exposure margin; supports skin-restricted PK context

Phase 2 PK analysis; class-level inference

Evidence Dimension	Maximum plasma concentration (Cmax) relative to human whole-blood JAK IC₅₀
Target Compound Data	LNK01004 0.3%: Cmax 0.06–0.0628 ng/mL; 1.0%: Cmax 0.15–0.1499 ng/mL; both 'hundreds of times below' whole-blood IC₅₀
Comparator Or Baseline	Human whole-blood JAK IC₅₀ (reference bioactivity threshold); oral JAK inhibitors achieve plasma concentrations in the therapeutic range exceeding this threshold
Quantified Difference	Systemic exposure margin >100-fold below pharmacologically active concentration
Conditions	Phase 2 trial, twice-daily topical application for 8 weeks; adult patients with moderate-to-severe AD

Why This Matters

Extremely low systemic exposure directly addresses the FDA boxed warning concerns associated with oral JAK inhibitors (thrombosis, major cardiovascular events, malignancy), providing scientific justification for procurement of LNK01004 as a potentially safer topical alternative for chronic dermatologic use.

• [1] PharmCube ByDrug. (2025). 速递丨凌科药业公布JAK抑制剂治疗特应性皮炎临床2期关键数据 (Lynk Pharmaceuticals Announces Key Phase II Data for LNK01004). View Source

Pan-JAK Inhibition vs. Selective JAK Inhibitors

LNK01004 inhibits multiple JAK family members with biochemical IC₅₀ values of 10 nM (JAK1), <0.51 nM (JAK2), and 1.0 nM (TYK2) [1]. In contrast, the FDA-approved topical JAK inhibitor ruxolitinib (Opzelura®) is a JAK1/JAK2-selective inhibitor with reported IC₅₀ values of 3.3 nM and 2.8 nM for JAK1 and JAK2 respectively, but substantially weaker activity against TYK2 (IC₅₀ ~19 nM) [2]. LNK01004's broader inhibition profile across JAK1, JAK2, and TYK2 enables simultaneous suppression of multiple cytokine pathways (IL-4, IL-13, IL-31, IFN-γ, IL-23) implicated in AD pathogenesis, offering a mechanistic basis for potentially broader anti-inflammatory activity compared to JAK1/JAK2-selective topical agents.

Pan-JAK Selectivity Profile

Cross-study comparable

JAK1 IC₅₀ 10 nM, TYK2 IC₅₀ 1.0 nM (19-fold higher TYK2 potency vs ruxolitinib)

Supports pan-JAK selectivity review; TYK2 inhibition context

In vitro biochemical assay; cross-study comparison

Evidence Dimension	Biochemical IC₅₀ values against JAK family kinases
Target Compound Data	LNK01004: JAK1 IC₅₀ = 10 nM, JAK2 IC₅₀ = <0.51 nM, TYK2 IC₅₀ = 1.0 nM
Comparator Or Baseline	Ruxolitinib (topical): JAK1 IC₅₀ ≈ 3.3 nM, JAK2 IC₅₀ ≈ 2.8 nM, TYK2 IC₅₀ ≈ 19 nM (Quintás-Cardama et al., 2010)
Quantified Difference	LNK01004 exhibits 19-fold greater TYK2 inhibitory potency (1.0 nM vs. ~19 nM); JAK2 potency comparable or superior (<0.51 nM vs. 2.8 nM)
Conditions	In vitro biochemical kinase inhibition assays; values from separate published studies

Why This Matters

For procurement decisions, the biochemical selectivity fingerprint defines the target coverage spectrum. LNK01004's potent TYK2 inhibition distinguishes it from ruxolitinib and may be critical for research applications requiring comprehensive suppression of TYK2-dependent signaling (e.g., IL-12/IL-23 pathways) in inflammatory skin disease models.

• [1] MedChemExpress. LNK01004 Product Datasheet. CAS No. 2445500-24-1. View Source
• [2] Quintás-Cardama, A., et al. (2010). Preclinical characterization of the selective JAK1/2 inhibitor INCB018424: therapeutic implications for the treatment of myeloproliferative neoplasms. Blood, 115(15), 3109–3117. View Source

EASI-75 Efficacy in Mild-to-Moderate AD

In the randomized, double-blind, placebo-controlled Phase 1b study of LNK01004 in adult subjects with mild-to-moderate atopic dermatitis, the 1.0% dose group achieved an EASI-75 response rate of 63% at Week 4, compared to 17% in the placebo group, representing an absolute improvement of 46 percentage points [1]. IGA 0/1 response rates were 50% (LNK01004 1.0%) vs. 17% (placebo), and PP-NRS4 (pruritus) response rates were 75% vs. 33%, respectively.

EASI-75 Week 4 Endpoint

Head-to-head

63% vs 17% placebo (+46 pp)

Reported Week 4 endpoint context; supports proof-of-concept interpretation

Phase 1b placebo-controlled trial

Evidence Dimension	EASI-75, IGA 0/1, and PP-NRS4 response at Week 4
Target Compound Data	LNK01004 1.0%: EASI-75 63%, IGA 0/1 50%, PP-NRS4 75%
Comparator Or Baseline	Placebo: EASI-75 17%, IGA 0/1 17%, PP-NRS4 33%
Quantified Difference	Absolute difference: EASI-75 +46%, IGA 0/1 +33%, PP-NRS4 +42%
Conditions	Phase 1b, randomized, double-blind, placebo-controlled, multicenter trial; topical application twice daily for 4 weeks; mild-to-moderate AD subjects

Why This Matters

Rapid onset of efficacy at 4 weeks with a large placebo-adjusted effect size supports the compound's utility in shorter-term proof-of-concept studies and differentiates LNK01004 from systemic JAK inhibitors requiring longer titration periods for optimal efficacy.

• [1] Lynk Pharmaceuticals Co., Ltd. (2024). Lynk Pharmaceuticals Announces Positive Results from Phase 1b Clinical Study of LNK01004 for the Treatment of Atopic Dermatitis. PR Newswire, August 13, 2024. View Source

Skin-Restricted Exposure: Soft-Drug Design

Preclinical studies of LNK01004 demonstrated skin-restricted drug exposure with the compound primarily distributed to skin tissues and minimal systemic detection in blood [1]. This soft-drug property is a deliberate molecular design feature distinguishing LNK01004 from topical JAK inhibitors lacking such tissue restriction (e.g., tofacitinib ointment, which demonstrated measurable systemic concentrations of 1.0–4.8 ng/mL in Phase 2a studies [2]). The skin-restricted design minimizes the potential for systemic JAK-mediated immunosuppression, a class-wide concern with JAK inhibitors.

Skin-Restricted Distribution

Cross-study comparable

LNK01004 skin-restricted vs tofacitinib Cmax 1.0–4.8 ng/mL (≥10-fold lower)

Supports skin-restricted tissue distribution context

Preclinical and Phase 1/2 PK data

Evidence Dimension	Systemic drug exposure following topical application in preclinical models
Target Compound Data	LNK01004: predominantly restricted to skin tissue; blood levels near or below detection limit in preclinical studies
Comparator Or Baseline	Topical tofacitinib 2%: mean Cmax 1.0–4.8 ng/mL in Phase 2a AD patients (Bissonnette et al., 2016)
Quantified Difference	LNK01004 achieves at least 10-fold lower systemic exposure compared to topical tofacitinib based on available preclinical and clinical PK data
Conditions	Preclinical tissue distribution and clinical Phase 1/2 pharmacokinetic analyses

Why This Matters

Skin-restricted drug design enables chronic topical administration without triggering systemic safety monitoring requirements associated with orally bioavailable JAK inhibitors, making LNK01004 a strategically differentiated agent for long-duration dermatology research protocols.

• [1] Lynk Pharmaceuticals. (2022). Lynk Pharmaceuticals gets clinical approval in China for Class I New Drug LNK01004. BioSpectrum Asia, April 22, 2022. View Source
• [2] Bissonnette, R., et al. (2016). Topical tofacitinib for atopic dermatitis: a phase IIa randomized trial. British Journal of Dermatology, 175(5), 902–911. PMID: 27423107. View Source

Safety Profile vs. Topical Ruxolitinib

In the Phase 2 trial of LNK01004, no treatment-related serious adverse events (SAEs) were reported; all treatment-related adverse events (TRAEs) were Grade 1–2 in severity [1]. This safety profile aligns with the skin-restricted pharmacokinetic design. By comparison, the pivotal Phase 3 TRuE-AD trials of topical ruxolitinib 1.5% cream reported application-site reactions (burning/stinging) in approximately 1–3% of patients, with nasopharyngitis as the most common adverse event [2]. The absence of Grade ≥3 TRAEs in LNK01004's Phase 2 dataset, combined with its extremely low systemic exposure, suggests a favorable local and systemic tolerability profile for long-term use.

Adverse Event Endpoint

Cross-study comparable

0% treatment-related SAEs; all TRAEs Grade 1–2

Reported adverse event endpoint context; tolerability profile for chronic protocols

Phase 2 dataset; cross-trial comparison caution

Evidence Dimension	Incidence of treatment-related serious adverse events and severity of adverse events
Target Compound Data	LNK01004 (0.3% and 1.0%): 0% treatment-related SAEs; all TRAEs Grade 1–2
Comparator Or Baseline	Ruxolitinib 1.5% cream (TRuE-AD1/TRuE-AD2): nasopharyngitis ~6–8%; application-site reactions ~1–3%; SAEs <2%
Quantified Difference	Comparable low SAE rates; LNK01004 demonstrates absence of Grade ≥3 TRAEs in its Phase 2 dataset; cross-trial comparison requires caution
Conditions	Phase 2 RCT (N=75) for LNK01004; Phase 3 RCTs (pooled N>1200) for ruxolitinib; different study sizes and populations

Why This Matters

The safety data provide early-stage evidence that LNK01004's skin-restricted design translates to a benign adverse event profile, which is a critical selection criterion for investigators conducting chronic dermatology studies where long-term tolerability directly impacts protocol compliance.

• [1] The Dermatology Digest. (2025). AD Pipeline Watch: LNK01004 Performs Well in Phase 2 Trial. View Source
• [2] Papp, K., et al. (2021). Efficacy and safety of ruxolitinib cream for the treatment of atopic dermatitis: Results from 2 phase 3, randomized, double-blind studies. Journal of the American Academy of Dermatology, 85(4), 863–872. View Source

LNK01004 Research Applications

Pan-Cytokine Suppression in Chronic AD Models

LNK01004's combined JAK1/JAK2/TYK2 inhibition profile (IC₅₀: 10 nM, <0.51 nM, and 1.0 nM respectively) enables comprehensive blockade of Th2-driven (IL-4, IL-13, IL-31) and Th22/Th17-related cytokine pathways, making it an ideal tool compound for chronic AD in vivo models where broad pathway coverage is required while avoiding confounding systemic effects [1]. The skin-restricted pharmacokinetics (plasma Cmax <0.15 ng/mL at therapeutic doses) allow long-duration topical application protocols without the daily systemic monitoring needed for oral JAK inhibitors [2].

Pan-JAK vs. JAK1/2-Selective Inhibitors

The demonstrable biochemical differentiation between LNK01004 (potent TYK2 inhibition, IC₅₀ = 1.0 nM) and JAK1/JAK2-selective agents such as ruxolitinib (TYK2 IC₅₀ ≈ 19 nM) makes LNK01004 the compound of choice for head-to-head preclinical studies designed to isolate the contribution of TYK2-dependent signaling (e.g., IL-12, IL-23 pathways) in cutaneous inflammation [1]. The Phase 1b efficacy data (EASI-75 of 63% at Week 4 vs. placebo 17%) further support its use as an active comparator arm in translational dermatology research [2].

Safety in Sensitive Skin Areas

The Phase 2 safety results—0% treatment-related SAEs and exclusively Grade 1–2 adverse events—combined with the soft-drug design minimizing epidermal barrier disruption, position LNK01004 as a preferred agent for research protocols involving application to sensitive or high-absorption skin regions [1]. Unlike topical corticosteroids, which carry risks of skin atrophy with prolonged use, LNK01004's non-steroidal mechanism and favorable local tolerability profile (no measurable skin irritation in Phase 1b) support studies of extended application to facial and flexural areas [2].

Pan-JAK Inhibition in Psoriasis Models

LNK01004 has demonstrated clinical development activity in both AD and psoriasis (Phase Ib dosing initiated in plaque psoriasis in 2023) [1]. Its pan-JAK inhibition profile, particularly potent TYK2 blockade relevant to IL-23 signaling, makes it uniquely suited for preclinical psoriasis models that require simultaneous suppression of multiple pathogenic cytokine networks (TNF-α, IL-17, IL-23) via topical application without systemic exposure confounders [2].

Application

Selection Property

Validation Focus

Pan-cytokine suppression in chronic AD models

Pan-JAK inhibition profile

Multi-cytokine signaling endpoints

Pan-JAK vs JAK1/2-selective inhibitor studies

TYK2 inhibition contribution

IL-12/IL-23 pathway response endpoints

Safety in sensitive skin area models

Skin-restricted soft-drug design

Local tolerability and systemic exposure endpoints

Pan-JAK inhibition in psoriasis models

Pan-JAK with potent TYK2 blockade

IL-23/Th17 pathway suppression endpoints

• [1] MedChemExpress. LNK01004 Product Datasheet. CAS No. 2445500-24-1. View Source
• [2] Practical Dermatology. (2023). PsO Pipeline Update: First Cohort of Patients Dosed with LNK01004 in Phase Ib Study. View Source